Cas no 2679927-60-5 (rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate)

• Product Name: rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate
• CAS No: 2679927-60-5
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5631287
• PubChem ID: 165926677
• Update Time: 2025-05-22

rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679927-60-5
• EN300-28291490
• rac-benzyl 4-[(3R,4S)-4-hydroxyoxolan-3-yl]piperazine-1-carboxylate
• rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate

• Inchi： 1S/C16H22N2O4/c19-15-12-21-11-14(15)17-6-8-18(9-7-17)16(20)22-10-13-4-2-1-3-5-13/h1-5,14-15,19H,6-12H2/t14-,15-/m1/s1
• InChI Key： JDUZTDQESPWNJB-HUUCEWRRSA-N
• SMILES： O1C[C@H]([C@@H](C1)N1CCN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.2Ų

Additional information on rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate

Comprehensive Guide to rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate (CAS No. 2679927-60-5)

rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate (CAS No. 2679927-60-5) is a chiral piperazine derivative with significant potential in pharmaceutical and chemical research. This compound features a unique structural framework, combining a hydroxyoxolan (tetrahydrofuran) moiety with a benzyl carboxylate group, making it a versatile intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in its stereochemistry, as the (3R,4S) configuration plays a critical role in its biological activity.

The growing demand for chiral building blocks in medicinal chemistry has spotlighted compounds like rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate. Its applications span across the development of central nervous system (CNS) drugs, enzyme inhibitors, and GPCR modulators. With the rise of AI-driven drug design and computational chemistry, this compound is frequently studied for its binding affinity and pharmacokinetic properties.

One of the key advantages of rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The presence of the hydroxyoxolan ring enhances solubility, which is crucial for bioavailability in drug formulations. Additionally, the benzyl carboxylate group allows for further functionalization, enabling researchers to tailor the molecule for specific therapeutic targets.

Recent trends in green chemistry have also influenced the synthesis and application of this compound. Scientists are exploring catalytic asymmetric synthesis methods to produce enantiomerically pure forms, reducing waste and improving efficiency. The compound’s relevance in sustainable pharmaceutical manufacturing aligns with global efforts to minimize environmental impact while maintaining high yields and purity.

Market analysis indicates a steady increase in the demand for rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate, particularly in North America and Europe, where pharmaceutical R&D investments are highest. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet the needs of academic and industrial researchers.

For those working in peptide chemistry or small molecule drug development, rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate offers a valuable scaffold. Its compatibility with solid-phase synthesis and microwave-assisted reactions further enhances its utility in high-throughput screening and combinatorial chemistry.

In conclusion, rac-benzyl 4-(3R,4S)-4-hydroxyoxolan-3-ylpiperazine-1-carboxylate (CAS No. 2679927-60-5) is a promising compound with broad applications in modern drug discovery. Its unique structural features, combined with advancements in synthetic methodologies and computational modeling, position it as a key player in the next generation of therapeutic agents.